1-(4-Cyanophenyl)piperidine-3-carboxylic acid
Overview
Description
1-(4-Cyanophenyl)piperidine-3-carboxylic acid is a chemical compound with the molecular formula C13H14N2O2 and a molecular weight of 230.26 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES notation:C1CC(CN(C1)C2=CC=C(C=C2)C#N)C(=O)O . Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 230.26 and a molecular formula of C13H14N2O2 .Scientific Research Applications
Synthesis and Properties
Synthesis and Theoretical Studies : A study by Anioła et al. (2016) explored the synthesis and spectroscopic properties of piperidinium carboxylic acid complexes, focusing on their structural and theoretical aspects. These compounds, including variations like piperidinium-3-carboxylic acid, exhibit stable hydrogen-bonded complexes useful in chemical analysis and synthesis (Anioła et al., 2016).
Preparation of Piperidine Derivatives : The work of Krauze and Duburs (2000) details the synthesis of piperidinium 3-cyano-4-(4-cyanophenyl)-1,4-dihydropyridine-2(3H)-thiolates, which are key intermediates in the synthesis of various chemical compounds (Krauze & Duburs, 2000).
Pharmaceutical Research
- Anticancer Agent Development : Rehman et al. (2018) conducted a study on piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, evaluating their potential as anticancer agents. This research highlights the medicinal chemistry applications of piperidine derivatives (Rehman et al., 2018).
Materials Science
- Application in Anodized Aluminum Coloring : Moshohoritou et al. (1994) investigated the use of piperidine derivatives like piperidine-4-carboxylic acid in the electrolytic coloring of anodized aluminum. This showcases the application of these compounds in industrial materials processes (Moshohoritou, Tsangaraki-Kaplanoglou, & Kotsira, 1994).
Chemical Synthesis
- Synthesis of Piperidine Subunits : Acharya and Clive (2010) described a method for synthesizing optically pure piperidines, which are crucial in the development of various amines containing substituted piperidine units. This research has implications in organic synthesis and pharmaceutical chemistry (Acharya & Clive, 2010).
Crystallography
- Crystal and Molecular Structure Studies : Szafran, Komasa, and Bartoszak-Adamska (2007) carried out an in-depth study on the crystal and molecular structure of 4-carboxypiperidinium chloride, providing valuable insights into the structural characteristics of these compounds (Szafran, Komasa, & Bartoszak-Adamska, 2007).
Properties
IUPAC Name |
1-(4-cyanophenyl)piperidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c14-8-10-3-5-12(6-4-10)15-7-1-2-11(9-15)13(16)17/h3-6,11H,1-2,7,9H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFCZUCPTDYRUIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=CC=C(C=C2)C#N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40655699 |
Source
|
| Record name | 1-(4-Cyanophenyl)piperidine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40655699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
321337-54-6 |
Source
|
| Record name | 1-(4-Cyanophenyl)piperidine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40655699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl}aniline](/img/structure/B1453979.png)
![3-[2-(Trifluoromethyl)phenyl]butanoic acid](/img/structure/B1453983.png)
![5-chloro-7,8-dihydro-6H-cyclopenta[b][1,8]naphthyridine](/img/structure/B1453988.png)
